Cas no 1956321-90-6 (Methyl 6-bromo-3-nitrobenzofuran-2-carboxylate)

Methyl 6-bromo-3-nitrobenzofuran-2-carboxylate is a brominated and nitrated benzofuran derivative with significant utility in synthetic organic chemistry. Its structure, featuring both electron-withdrawing (nitro) and halogen (bromo) substituents, makes it a versatile intermediate for constructing complex heterocyclic systems. The ester functionality enhances solubility in organic solvents, facilitating further functionalization. This compound is particularly valuable in pharmaceutical and materials science research, where it serves as a precursor for the synthesis of biologically active molecules or advanced functional materials. Its well-defined reactivity profile allows for selective modifications, enabling precise control over downstream chemical transformations. The product is typically characterized by high purity and stability under standard storage conditions.

Methyl 6-bromo-3-nitrobenzofuran-2-carboxylate structure

1956321-90-6 structure

Product Name:Methyl 6-bromo-3-nitrobenzofuran-2-carboxylate

CAS No:1956321-90-6

MF:C₁₀H₆BrNO₅

MW:300.062342166901

CID:4937681

Update Time:2025-10-18

Methyl 6-bromo-3-nitrobenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-bromo-3-nitrobenzofuran-2-carboxylate
- Inchi： 1S/C10H6BrNO5/c1-16-10(13)9-8(12(14)15)6-3-2-5(11)4-7(6)17-9/h2-4H,1H3
- InChI Key： ORHVIIZIBKZGNG-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C(=C(C(=O)OC)OC=2C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 298.94293 g/mol
Monoisotopic Mass: 298.94293 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 300.06
XLogP3: 3
Topological Polar Surface Area: 85.3

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM277764-1g	Methyl 6-bromo-3-nitrobenzofuran-2-carboxylate	1956321-90-6	95%	1g	$701	2021-06-17
Chemenu	CM277764-1g	Methyl 6-bromo-3-nitrobenzofuran-2-carboxylate	1956321-90-6	95%	1g	$745	2023-02-17